![molecular formula C9H9FINO B1445202 3-fluoro-4-iodo-N,N-dimethylbenzamide CAS No. 1366773-12-7](/img/structure/B1445202.png)
3-fluoro-4-iodo-N,N-dimethylbenzamide
Overview
Description
3-Fluoro-4-iodo-N,N-dimethylbenzamide is a chemical compound with the molecular formula C9H9FINO . It has an average mass of 293.077 Da and a monoisotopic mass of 292.971283 Da . This compound is not intended for human or veterinary use and is typically used for research purposes.
Molecular Structure Analysis
The molecular structure of this compound consists of 9 carbon atoms, 9 hydrogen atoms, 1 fluorine atom, 1 iodine atom, and 1 oxygen atom . The exact structure can be found in chemical databases .Scientific Research Applications
Photodehalogenation Studies :Research has explored the photodehalogenation of derivatives like 4-chloro (or 4-fluoro) N,N-dimethylaniline, leading to the generation of phenyl cations and potentially benzyne intermediates. These intermediates can result in various products, highlighting the role of substituents in the process. This study indicates the potential of such compounds, including 3-fluoro-4-iodo-N,N-dimethylbenzamide, in understanding photostabilization which could be significant in designing less phototoxic fluorinated drugs (Protti et al., 2012).
Crystal Structure Analysis :Investigations into the crystal structures of N-[2-(trifluoromethyl)phenyl]benzamides, including 3-fluoro derivatives, have been conducted. Such studies are crucial in understanding the molecular arrangement and potential applications in various fields, including material science and pharmaceuticals (Suchetan et al., 2016).
Synthesis of Radioligands for PET Imaging :Research on the synthesis of 18F-labeled derivatives, including 6-iodo-2-(4′-N,N-dimethylamino)phenylimidazo[1,2-a]pyridine derivatives, has been conducted for potential use in imaging β-amyloid plaque with positron emission tomography (PET) in Alzheimer’s Disease. This research highlights the relevance of this compound in developing diagnostic tools for neurological diseases (Cai et al., 2004).
Continuous Flow Iodination Studies :The compound has been studied in the context of iodination processes under continuous flow conditions, which is vital for understanding its reactivity and potential use in organic synthesis and pharmaceutical manufacturing (Dunn et al., 2018).
Carcinogenicity Studies :Compounds like this compound have been studied for their carcinogenic properties. Such studies are significant in assessing the safety profile of these compounds in various applications, including pharmaceuticals (Miller et al., 1957).
Investigations in Photodynamic Therapy :The synthesis and evaluation of lutetium(III) acetate phthalocyanines substituted with N,N′-dimethylamino groups, similar to this compound, have been studied. Such compounds show potential as photosensitizers in photodynamic therapy, a treatment method for cancer (Al-Raqa et al., 2017).
Safety and Hazards
properties
IUPAC Name |
3-fluoro-4-iodo-N,N-dimethylbenzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9FINO/c1-12(2)9(13)6-3-4-8(11)7(10)5-6/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQXFPUBKZZOSIF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CC(=C(C=C1)I)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9FINO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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